Cas no 2680673-76-9 (2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2680673-76-9
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 6399778
• PubChem ID: 165913066
• Update Time: 2025-09-28

2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284252
• 2680673-76-9
• 2,3,4-trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C11H8F3NO4/c1-2-3-19-11(18)15-6-4-5(10(16)17)7(12)9(14)8(6)13/h2,4H,1,3H2,(H,15,18)(H,16,17)
• InChI Key： ZUAUPGILRQOCPF-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C(=O)O)C=C1NC(=O)OCC=C)F)F

Computed Properties

• Exact Mass: 275.04054222g/mol
• Monoisotopic Mass: 275.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic Acid: A Comprehensive Overview

The compound 2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680673-76-9) is a highly specialized organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with trifluoro groups at positions 2, 3, and 4, and a [(prop-2-en-1-yloxy)carbonyl]amino group at position 5. The presence of these substituents imparts distinctive chemical properties that make this compound a subject of interest in contemporary scientific studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid, allowing researchers to explore its properties in depth. The trifluoromethyl groups are known to enhance the stability and lipophilicity of the molecule, which are critical factors in drug design and material science applications. Moreover, the [(prop-2-en-1-yloxy)carbonyl]amino group introduces additional functional diversity, enabling this compound to participate in various chemical reactions and interactions.

One of the most promising applications of this compound lies in the field of pharmaceutical research. The benzoic acid moiety serves as a versatile scaffold for drug development, while the trifluoromethyl groups can modulate pharmacokinetic properties such as absorption and metabolism. Recent studies have highlighted the potential of 2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid as a precursor for developing bioactive molecules targeting specific therapeutic areas. For instance, its derivatives have shown promise in inhibiting enzymes associated with neurodegenerative diseases and cancer.

In addition to its pharmaceutical applications, 2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid has garnered attention in materials science. The unique combination of fluorine atoms and functional groups makes it an ideal candidate for designing advanced materials with tailored electronic and mechanical properties. Researchers have explored its use as a building block for constructing fluorinated polymers and hybrid materials that exhibit enhanced thermal stability and mechanical strength.

The synthesis of 2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of trifluoromethyl groups via electrophilic substitution and the subsequent installation of the [(prop-2-en-1-yloxy)carbonyl]amino group through nucleophilic acyl substitution. Recent optimizations in these steps have significantly improved the yield and purity of the compound, facilitating its broader use in research.

From an environmental perspective, understanding the degradation pathways and ecological impact of 2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is crucial for its sustainable application. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, further research is required to assess its long-term environmental fate and potential risks.

In conclusion, 2,3,4-Trifluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680673769) stands out as a versatile compound with vast potential across multiple disciplines. Its unique chemical structure enables diverse applications in drug discovery and materials science while presenting opportunities for further exploration into its environmental impact. As research continues to uncover new insights into this compound's properties and functionalities